Cas no 17678-99-8 (N,N,N''-tributyl-N''-[2-(dibutylamino)ethyl]ethane-1,2-diamine)

N,N,N''-tributyl-N''-[2-(dibutylamino)ethyl]ethane-1,2-diamine structure
17678-99-8 structure
Product Name:N,N,N''-tributyl-N''-[2-(dibutylamino)ethyl]ethane-1,2-diamine
CAS No:17678-99-8
MF:C24H53N3
MW:383.697726964951
CID:906466
PubChem ID:99361
Update Time:2025-04-19

N,N,N''-tributyl-N''-[2-(dibutylamino)ethyl]ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • N,N,N''-tributyl-N''-[2-(dibutylamino)ethyl]ethane-1,2-diamine
    • 5,8,11-Triazapentadecane, 5,8,11-tributyl-
    • Butyliminobis(ethylene)bis(dibutylamine)
    • 5,8,11-Tributyl-5,8,11-triazapentadecane
    • Brn 2450977
    • Diethylenetriamine, 1,1,4,7,7-pentabutyl- (8ci)
    • Nsc 221132
    • N1,N1,N2-Tributyl-N2-(2-(dibutylamino)ethyl)-1,2-ethanediamine
    • Diethylenetriamine,1,4,7,7-pentabutyl-
    • N~1~,N~1~,N~2~-Tributyl-N~2~-[2-(dibutylamino)ethyl]ethane-1,2-diamine
    • n,n,n'-tributyl-n'-[2-(dibutylamino)ethyl]ethane-1,2-diamine
    • DTXSID60938855
    • UNII-FB44M1WZ1H
    • 5,11-Tributyl-5,8,11-triazapentadecane
    • 5,11-Triazapentadecane, 5,8,11-tributyl-
    • Diethylenetriamine, 1,1,4,7,7-pentabutyl-
    • NSC-221132
    • FB44M1WZ1H
    • AKOS024362862
    • 1,2-ETHANEDIAMINE, N1,N1,N2-TRIBUTYL-N2-(2-(DIBUTYLAMINO)ETHYL)-
    • 17678-99-8
    • 1,2-ETHANEDIAMINE, N,N,N'-TRIBUTYL-N'-(2-(DIBUTYLAMINO)ETHYL)-
    • SCHEMBL5476567
    • NSC221132
    • Inchi: 1S/C24H53N3/c1-6-11-16-25(17-12-7-2)21-23-27(20-15-10-5)24-22-26(18-13-8-3)19-14-9-4/h6-24H2,1-5H3
    • InChI Key: FWHQWIFOSOHHMU-UHFFFAOYSA-N
    • SMILES: N(CCCC)(CCN(CCCC)CCCC)CCN(CCCC)CCCC

Computed Properties

  • Exact Mass: 383.42429
  • Monoisotopic Mass: 383.42394870g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 21
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.6
  • Topological Polar Surface Area: 9.7Ų

Experimental Properties

  • PSA: 9.72
  • LogP: 5.89290
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